Cas no 1797701-50-8 (3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide)

• Product Name: 3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide
• CAS No: 1797701-50-8
• MF: C₂₂H₂₇BrN₂O₃
• MW: 447.365385293961
• CID: 5846223
• PubChem ID: 71809770
• Update Time: 2025-10-28

3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide
• 1797701-50-8
• 3-(5-bromo-2-methoxyphenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)propanamide
• F6443-0163
• AKOS024565367

• Inchi： 1S/C22H27BrN2O3/c1-27-20-4-3-13-25(15-20)19-9-7-18(8-10-19)24-22(26)12-5-16-14-17(23)6-11-21(16)28-2/h6-11,14,20H,3-5,12-13,15H2,1-2H3,(H,24,26)
• InChI Key： SQBAIPLYPDMBID-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC(OC)C2)C=C1)(=O)CCC1=CC(Br)=CC=C1OC

Computed Properties

• Exact Mass: 446.12051g/mol
• Monoisotopic Mass: 446.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.8Ų

Additional information on 3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide

3-(5-Bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide: A Comprehensive Overview

3-(5-Bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide, identified by the CAS number 1797701-50-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, with its intricate structure, has garnered attention in recent studies for its unique properties and potential uses in drug development, materials science, and beyond.

The molecular structure of this compound is characterized by a propanamide backbone, which serves as the central connecting unit between two aromatic systems. The first aromatic system is a 5-bromo-2-methoxyphenyl group, while the second is a 4-(3-methoxypiperidin-1-yl)phenyl group. These substituents contribute to the compound's electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of bromine and methoxy groups in the aromatic rings introduces electron-withdrawing and electron-donating effects, respectively, which can influence the compound's reactivity and bioavailability. These properties are particularly valuable in medicinal chemistry, where fine-tuning molecular structures to achieve desired pharmacokinetic profiles is crucial.

In addition to its potential in drug discovery, this compound has also been explored for its role in advanced materials. The combination of an aromatic system with a piperidine ring provides a platform for studying supramolecular interactions and self-assembling properties. Researchers have investigated its ability to form stable complexes with other molecules, which could lead to applications in nanotechnology and material science.

The synthesis of 3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide involves a series of well-defined organic reactions. Starting from readily available precursors, the synthesis typically employs nucleophilic substitution, Friedel-Crafts alkylation, and amide formation steps. These reactions are optimized to ensure high yields and purity, making the compound accessible for further studies.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. Such computational studies complement experimental work, enabling researchers to design more efficient synthetic routes and predict potential applications.

In conclusion, 3-(5-bromo-2-methoxyphenyl)-N-[4-(3-methoxypiperidin-1-yl)phenyl]propanamide stands as a prime example of how complex organic molecules can bridge multiple disciplines within chemistry. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a promising candidate for future innovations across diverse fields.